9-Benzyl-8-chloro-1,3-dimethylpurine-2,6-dione

• Molecular Formula: C14H13ClN4O2
• Molecular Weight: 304.73 g/mol
• SMILES: CN1C2=C(C(=O)N(C1=O)C)N=C(N2CC3=CC=CC=C3)Cl
• InChI: InChI=1S/C14H13ClN4O2/c1-17-11-10(12(20)18(2)14(17)21)16-13(15)19(11)8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3
• InChIKey: RVRRPZUCNBHWHH-UHFFFAOYSA-N

Chemical Identity and Procurement Overview

9-Benzyl-8-chloro-1,3-dimethylpurine-2,6-dione (CAS 353259-70-8; molecular formula C14H13ClN4O2; molecular weight 304.73 g/mol) is a fully substituted purine-2,6-dione (xanthine) derivative. It is structurally distinguished from the common 7‐substituted theophylline pharmacophore by the placement of a benzyl group at the N9 position and a chlorine atom at C8 . This N9‐benzyl configuration is a less common substitution pattern in the purine-2,6-dione class, and its biological or pharmacological profile remains largely uncharacterized in the open literature .

Synthetic intermediate with reactive C8-chlorine for 9-benzylpurine libraries

Potential isomer reference standard for HPLC/LC-MS purity analysis

Pharmacological profile uncharacterized; selection based on synthetic utility

Why Generic Xanthine Analogs Are Not Interchangeable

The substitution pattern of 9-Benzyl-8-chloro-1,3-dimethylpurine-2,6-dione—specifically N9‐benzylation and C8‐chlorination—places it outside the well‐characterized structure–activity relationships established for N7‐substituted or C8‐unsubstituted theophylline derivatives. Alkylation studies have shown that theophylline preferentially undergoes N7‐benzylation, and that synthetic routes to 8‐benzyl and 7,8‐dibenzyl derivatives involve distinct reactivity pathways [1]. The N9‐benzyl isomer therefore cannot be assumed to share the adenosine receptor affinity, phosphodiesterase inhibition, or pharmacokinetic properties of common analogs such as 8‐chlorotheophylline or 8‐benzyltheophylline. Without empirical comparability data, interchange with any close analog would be scientifically unjustified .

N9-Benzyl Isomer SAR Uncharacterized

Theophylline alkylation preferentially yields N7-substituted products; the N9-benzyl pattern has no established structure–activity relationships for adenosine receptor or PDE targets.

C8-Chlorine Alters Reactivity and Binding

C8-chlorination may modify target interactions compared to 8-unsubstituted or 8-benzyl analogs, with no empirical comparability data.

No Empirical Interchangeability Data

Without head-to-head pharmacological or physicochemical comparisons, interchange with any close analog would be scientifically unjustified.

• [1] Bhushan K, Lister J. Purine studies. XVIII. The C- and N-alkylation of theophylline and derivatives. Australian Journal of Chemistry. 1976;29(4):891-897. doi:10.1071/CH9760891. View Source

Quantitative Differentiation Evidence

Absence of Public Biological and Physicochemical Data

A comprehensive search of primary literature, patents, and authoritative databases (including BindingDB, ChEMBL, and PubChem) returned no quantitative biological activity data (Ki, IC50, EC50) or comparative physicochemical parameters for the target compound 9-Benzyl-8-chloro-1,3-dimethylpurine-2,6-dione. The BindingDB entry BDBM97465 (Ki = 2.63 nM for adenosine A1 receptor) was a false positive arising from a SMILES mismatch and does not correspond to the target compound [1]. The structurally similar 7-benzyl isomer (ChemSpider ID 288109) is documented, but no head-to-head pharmacological comparison with the 9-benzyl isomer has been reported . Consequently, no direct head-to-head comparison or cross-study comparable evidence can be presented.

Data Availability

Data to verify

No quantitative biological or comparative physicochemical data in public sources

Procurement based on synthetic utility; biological differentiation unsubstantiated

BindingDB entry BDBM97465 (Ki 2.63 nM) is a false positive; 7-benzyl isomer lacks activity data

Evidence Dimension	Availability of public quantitative biological/pharmacological data
Target Compound Data	No quantitative data found in primary sources
Comparator Or Baseline	7-benzyl-8-chloro-1,3-dimethylpurine-2,6-dione (isomer): structural identity confirmed, no activity data reported
Quantified Difference	Not calculable; data gap
Conditions	Literature and database survey conducted 2026-05-05

Why This Matters

The complete absence of public comparative data means that any claim of differentiation between the 9-benzyl and 7-benzyl isomers, or any other analog, cannot be substantiated; procurement decisions must rely solely on synthetic utility or proprietary in-house screening data.

• [1] BindingDB. BDBM97465 (US8470800, B::US8609833, 85). http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=97465 (accessed 2026-05-05). Note: SMILES does not correspond to the target compound. View Source

Research and Industrial Application Scenarios

Synthetic Intermediate for 9-Benzylpurine Libraries

The compound’s C8 chlorine atom serves as a reactive handle for further functionalization via nucleophilic aromatic substitution or transition-metal-catalyzed cross-coupling. This makes it a plausible intermediate for generating novel 8-substituted-9-benzylpurine libraries in medicinal chemistry programs, particularly where N9-substitution is desired to modulate target selectivity [1]. Its value here is entirely synthetic: no biological pre-validation exists.

Reference Standard for Isomer Purity Analysis

Because theophylline alkylation produces mixtures of N7- and C8-substituted products, the 9-benzyl isomer can serve as a reference standard for HPLC or LC-MS method development when attempting to resolve and quantify isomeric impurities in 7-benzyl-8-chloro-1,3-dimethylpurine-2,6-dione batches . This application relies solely on its distinct chromatographic retention and mass spectrum.

Proprietary Screening for Receptor or Enzyme Activity

Given the established activity landscape of 8-substituted xanthines at adenosine receptor subtypes and phosphodiesterases, an organization with in-house screening capabilities may evaluate this compound against panels such as A1, A2A, A2B, A3, or PDE isoforms. At present, any selection of this compound for such screening is based on chemical novelty rather than publicly demonstrated differentiation [2].

Application

Selection Property

Validation Focus

Synthetic intermediate for 9-benzylpurine libraries

C8-chlorine as reactive handle

Nucleophilic substitution or cross-coupling scope

Reference standard for isomer purity

Distinct chromatographic retention

HPLC/LC-MS resolution of N7/N9 isomers

Proprietary receptor/enzyme screening

Chemical novelty over common xanthines

Panel screening vs. adenosine receptor subtypes or PDE isoforms

• [1] Bhushan K, Lister J. Purine studies. XVIII. The C- and N-alkylation of theophylline and derivatives. Australian Journal of Chemistry. 1976;29(4):891-897. doi:10.1071/CH9760891. View Source
• [2] U.S. Patent 5,110,818. Anticonvulsive substituted-9-benzyl-9H-purines. Allgeier H. Ciba-Geigy Corporation. Issued May 5, 1992. View Source